Cas no 1214335-95-1 (6-Fluoro-2-phenyl-3-pyridinecarboxylic acid)

• Product Name: 6-Fluoro-2-phenyl-3-pyridinecarboxylic acid
• CAS No: 1214335-95-1
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 4925881
• Update Time: 2025-05-22

6-Fluoro-2-phenyl-3-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-phenyl-3-pyridinecarboxylic acid
• 6-Fluoro-2-phenyl-3-pyridinecarboxylic acid

• Inchi： 1S/C12H8FNO2/c13-10-7-6-9(12(15)16)11(14-10)8-4-2-1-3-5-8/h1-7H,(H,15,16)
• InChI Key： ASDRHLHRBZEXDO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 6-Fluoro-2-phenyl-3-pyridinecarboxylic acid

6-Fluoro-2-phenyl-3-pyridinecarboxylic Acid (CAS No. 1214335-95-1)

6-Fluoro-2-phenyl-3-pyridinecarboxylic acid is a structurally unique organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, identified by the CAS registry number 1214335-95-1, has garnered attention due to its versatile chemical properties and promising applications in drug discovery and development.

The molecular structure of 6-fluoro-2-phenyl-3-pyridinecarboxylic acid consists of a pyridine ring substituted with a fluorine atom at the 6-position and a phenyl group at the 2-position. The carboxylic acid group is located at the 3-position, which imparts acidic properties to the molecule. This substitution pattern not only enhances the compound's stability but also contributes to its ability to form hydrogen bonds, making it an attractive candidate for various chemical reactions and biological interactions.

Recent studies have highlighted the role of 6-fluoro-2-phenyl-3-pyridinecarboxylic acid in the development of novel therapeutic agents. Its ability to act as a building block in medicinal chemistry has been extensively explored, particularly in the design of kinase inhibitors and other enzyme-targeting molecules. The fluorine substituent at the 6-position plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug efficacy.

In addition to its pharmaceutical applications, 6-fluoro-2-phenyl-3-pyridinecarboxylic acid has shown promise in agrochemical research. Its ability to inhibit specific plant pathogens and pests has been investigated, making it a potential candidate for developing eco-friendly pesticides and fungicides. The phenyl group at the 2-position contributes to the compound's lipophilicity, enhancing its bioavailability when applied in agricultural settings.

The synthesis of 6-fluoro-2-phenyl-3-pyridinecarboxylic acid involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent functionalization. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets the high standards required for both laboratory and industrial applications. Recent advancements in green chemistry have also led to the development of more sustainable synthesis methods for this compound.

From a materials science perspective, 6-fluoro-2-phenyl-3-pyridinecarboxylic acid has been explored as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its carboxylic acid group facilitates coordination with metal ions, enabling the creation of porous structures with potential applications in gas storage, catalysis, and sensing technologies.

Furthermore, computational studies have provided deeper insights into the electronic properties of 6-fluoro-2-phenyl-3-pyridinecarboxylic acid, revealing its potential as an electron-deficient aromatic system. This characteristic makes it an ideal candidate for use in organic electronics, where electron-deficient materials are highly sought after for applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs).

The growing interest in 6-fluoro-2-phenyl-3-pyridinecarboxylic acid is reflected in its increasing presence in scientific literature. Researchers continue to explore its potential across diverse disciplines, driven by its unique combination of chemical stability, functional versatility, and biological activity. As new applications emerge, this compound is poised to play an increasingly important role in advancing modern science and technology.